2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde
Brand Name: Vulcanchem
CAS No.:
VCID: VC15891291
InChI: InChI=1S/C21H18O/c22-16-21-9-5-4-8-19(21)13-10-17-11-14-20(15-12-17)18-6-2-1-3-7-18/h1-9,11-12,14-16H,10,13H2
SMILES:
Molecular Formula: C21H18O
Molecular Weight: 286.4 g/mol

2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde

CAS No.:

Cat. No.: VC15891291

Molecular Formula: C21H18O

Molecular Weight: 286.4 g/mol

* For research use only. Not for human or veterinary use.

2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde -

Specification

Molecular Formula C21H18O
Molecular Weight 286.4 g/mol
IUPAC Name 2-[2-(4-phenylphenyl)ethyl]benzaldehyde
Standard InChI InChI=1S/C21H18O/c22-16-21-9-5-4-8-19(21)13-10-17-11-14-20(15-12-17)18-6-2-1-3-7-18/h1-9,11-12,14-16H,10,13H2
Standard InChI Key HJPVSRRMBLCXFI-UHFFFAOYSA-N
Canonical SMILES C1=CC=C(C=C1)C2=CC=C(C=C2)CCC3=CC=CC=C3C=O

Introduction

2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde is an organic compound featuring a benzaldehyde functional group attached to a biphenyl moiety. This structure contributes to its stability and hydrophobic characteristics, which are crucial for interactions in biological systems. The compound's unique properties make it notable for potential applications in medicinal chemistry and materials science.

Synthesis Methods

Several synthesis methods can be adapted for compounds like 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde, including:

Cross-Coupling Reactions

These reactions involve forming carbon-carbon bonds between two organic molecules using transition metal catalysts like palladium or copper.

Friedel-Crafts Acylation

This method involves introducing an acetyl group into an aromatic ring using aluminum chloride as a catalyst.

Grignard Reaction

Involves reacting a Grignard reagent with aldehydes or ketones to form new carbon-carbon bonds.

These methods highlight the versatility in synthesizing related compounds by modifying starting materials or reaction conditions.

Potential Applications

The potential applications of 2-(2-([1,1'-Biphenyl]-4-yl)ethyl)benzaldehyde are primarily in:

Medicinal Chemistry

Interaction studies focus on its binding affinity with biological targets such as enzymes or receptors. Understanding these interactions is crucial for exploring pharmacological potential.

Materials Science

Its structural properties make it suitable for various material applications where stability and hydrophobicity are beneficial.

Research Findings

While specific research findings on this exact compound may be limited due to its novelty or lack of extensive study, similar compounds have shown promise in both medicinal chemistry (e.g., enzyme inhibition studies) and materials science (e.g., optoelectronic devices).

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